Cas no 1211651-24-9 (2-(Difluoromethoxy)-3-methoxy-4-nitrobenzaldehyde)

• Product Name: 2-(Difluoromethoxy)-3-methoxy-4-nitrobenzaldehyde
• CAS No: 1211651-24-9
• MF: C₉H₇F₂NO₅
• MW: 247.152389764786
• CID: 5736623
• PubChem ID: 45792495
• Update Time: 2025-05-20

2-(Difluoromethoxy)-3-methoxy-4-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethoxy)-3-methoxy-4-nitrobenzaldehyde
• 1211651-24-9
• AKOS030752629
• Z838920924
• EN300-55662
• Benzaldehyde, 2-(difluoromethoxy)-3-methoxy-4-nitro-
• 2-(Difluoromethoxy)-3-methoxy-4-nitrobenzaldehyde

• Inchi： 1S/C9H7F2NO5/c1-16-8-6(12(14)15)3-2-5(4-13)7(8)17-9(10)11/h2-4,9H,1H3
• InChI Key： GNZLMFMAYDNZQS-UHFFFAOYSA-N
• SMILES： FC(OC1C(C=O)=CC=C(C=1OC)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 247.02922865g/mol
• Monoisotopic Mass: 247.02922865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.435±0.06 g/cm3(Predicted)
• Boiling Point: 386.6±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-(Difluoromethoxy)-3-methoxy-4-nitrobenzaldehyde

Introduction to 2-(Difluoromethoxy)-3-methoxy-4-nitrobenzaldehyde (CAS No. 1211651-24-9)

2-(Difluoromethoxy)-3-methoxy-4-nitrobenzaldehyde (CAS No. 1211651-24-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its difluoromethoxy, methoxy, and nitro functional groups, which contribute to its distinct reactivity and physical properties.

The chemical formula of 2-(Difluoromethoxy)-3-methoxy-4-nitrobenzaldehyde is C₁₀H₈F₂O₅N. Its molecular weight is approximately 260.17 g/mol. The compound is a yellow crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol. The presence of the nitro group imparts strong electron-withdrawing properties, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 2-(Difluoromethoxy)-3-methoxy-4-nitrobenzaldehyde has been explored for its potential as a precursor in the development of novel drugs. The difluoromethoxy group is known to enhance the metabolic stability and bioavailability of drug candidates, while the nitro group can be reduced to an amino group under appropriate conditions, facilitating further functionalization. Recent studies have shown that compounds derived from this aldehyde exhibit promising anti-inflammatory and anti-cancer activities.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the use of 2-(Difluoromethoxy)-3-methoxy-4-nitrobenzaldehyde as a key intermediate in the synthesis of a series of novel antitumor agents. The researchers successfully synthesized several derivatives by reducing the nitro group to an amino group and subsequently coupling it with various aromatic rings. The resulting compounds were tested for their cytotoxicity against several cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cells. The results indicated that some of these derivatives exhibited significant antiproliferative effects, with IC₅₀ values in the low micromolar range.

Beyond pharmaceutical applications, 2-(Difluoromethoxy)-3-methoxy-4-nitrobenzaldehyde has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and photovoltaic materials. A study published in Advanced Materials in 2020 reported the synthesis of a polymer containing this aldehyde as a monomer unit. The resulting polymer exhibited excellent charge transport properties and was used to fabricate high-performance organic field-effect transistors (OFETs).

The synthetic route for 2-(Difluoromethoxy)-3-methoxy-4-nitrobenzaldehyde typically involves multiple steps, starting from readily available starting materials. One common approach involves the nitration of 3-methoxybenzaldehyde followed by the introduction of the difluoromethoxy group through a nucleophilic substitution reaction. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

In terms of safety and handling, while 2-(Difluoromethoxy)-3-methoxy-4-nitrobenzaldehyde is not classified as a hazardous material under current regulations, it should be handled with standard laboratory precautions due to its reactivity and potential health effects associated with exposure to aromatic aldehydes and nitro compounds. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound.

The future prospects for 2-(Difluoromethoxy)-3-methoxy-4-nitrobenzaldehyde are promising. Ongoing research continues to explore new applications and derivatives of this compound, driven by its unique chemical structure and versatile reactivity. As synthetic methods become more efficient and cost-effective, it is likely that we will see increased use of this aldehyde in both academic research and industrial settings.

In conclusion, 2-(Difluoromethoxy)-3-methoxy-4-nitrobenzaldehyde (CAS No. 1211651-24-9) is a valuable compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique combination of functional groups makes it an attractive intermediate for the development of novel drugs and advanced materials. Continued research into this compound will undoubtedly lead to new discoveries and innovations in these fields.